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Compound of Interest

Compound Name: 4-Propylthiomorpholine

Cat. No.: B15442749 Get Quote

Disclaimer: Specific experimental data, including a unique CAS number, for 4-
Propylthiomorpholine is not readily available in public chemical databases or the peer-

reviewed scientific literature. This guide provides an overview based on the known properties of

the parent thiomorpholine scaffold and its derivatives. The information presented herein is

intended for research and development purposes and should be supplemented with

experimental validation.

Introduction
Thiomorpholine and its derivatives are recognized as privileged scaffolds in medicinal

chemistry, demonstrating a wide array of biological activities. This technical guide focuses on 4-
Propylthiomorpholine, a specific, yet under-documented, member of this chemical class. Due

to the absence of direct experimental data, this document extrapolates information from related

compounds to provide a foundational understanding of its potential chemical structure,

properties, synthesis, and biological significance. This guide is intended for researchers,

scientists, and professionals in drug development who are interested in the exploration of novel

thiomorpholine-based compounds.

Chemical Structure and Properties
The chemical structure of 4-Propylthiomorpholine consists of a saturated six-membered

heterocyclic ring containing both a sulfur and a nitrogen atom, with a propyl group attached to

the nitrogen.
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General Properties of the Thiomorpholine Scaffold:

While specific data for 4-Propylthiomorpholine is unavailable, the properties of the parent

thiomorpholine and related structures suggest the following characteristics. The introduction of

the propyl group is expected to increase lipophilicity compared to the parent compound.

Property Value (Estimated or from Analogues)

Molecular Formula C7H15NS

Molecular Weight 145.27 g/mol

Boiling Point Not available

Melting Point Not available

Density Not available

Solubility Expected to be soluble in organic solvents.

pKa Not available

Synthesis of 4-Propylthiomorpholine
A general and robust method for the synthesis of N-substituted thiomorpholines involves the

alkylation of the parent thiomorpholine. A plausible synthetic route to 4-Propylthiomorpholine
would be the nucleophilic substitution of a propyl halide (e.g., 1-bromopropane) with

thiomorpholine in the presence of a base to neutralize the hydrohalic acid formed.

General Experimental Protocol for N-Alkylation of
Thiomorpholine
Materials:

Thiomorpholine

1-Bromopropane (or other propyl halide)

Potassium carbonate (or other suitable base)
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Acetonitrile (or other suitable solvent)

Deionized water

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate

Rotary evaporator

Standard laboratory glassware and magnetic stirrer

Procedure:

To a solution of thiomorpholine (1.0 equivalent) in acetonitrile, add potassium carbonate (1.5

equivalents).

Stir the suspension at room temperature for 15 minutes.

Add 1-bromopropane (1.1 equivalents) dropwise to the reaction mixture.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

Upon completion, cool the reaction to room temperature and filter off the solid base.

Concentrate the filtrate under reduced pressure using a rotary evaporator.

Partition the residue between water and a suitable organic solvent (e.g., ethyl acetate).

Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the organic phase in vacuo to yield the crude

product.

Purify the crude 4-Propylthiomorpholine by column chromatography or distillation.
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General workflow for the synthesis of 4-Propylthiomorpholine.

Potential Biological Activities and Signaling
Pathways
The thiomorpholine scaffold is a component of various biologically active molecules. While no

specific biological data exists for 4-Propylthiomorpholine, its derivatives have been reported

to exhibit a wide range of pharmacological effects. This suggests that 4-Propylthiomorpholine
could serve as a valuable starting point for the development of new therapeutic agents.

The diverse bioactivities of thiomorpholine derivatives include:

Anticancer Activity

Antimicrobial Activity

Anti-inflammatory Activity

Antiviral Activity

Antihyperlipidemic Activity[1]

Antioxidant Activity[1]

These activities are often a result of the modulation of various signaling pathways. The specific

pathway targeted is highly dependent on the other substituents on the thiomorpholine ring.
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Diverse biological activities associated with the thiomorpholine scaffold.

Conclusion
4-Propylthiomorpholine represents an unexplored area within the well-established field of

thiomorpholine chemistry. While direct experimental data is currently lacking, the known

properties and synthesis of related compounds provide a solid foundation for future research.

The versatile biological activity of the thiomorpholine scaffold suggests that 4-
Propylthiomorpholine and its derivatives could hold significant potential in drug discovery and

development. Further experimental investigation is warranted to fully elucidate the chemical,

physical, and biological properties of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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